Cas no 1093191-61-7 (4-((4-(Morpholinomethyl)phenyl)ethynyl) benzoic acid)

• Product Name: 4-((4-(Morpholinomethyl)phenyl)ethynyl) benzoic acid
• CAS No: 1093191-61-7
• MF: C₂₀H₁₉NO₃
• MW: 321.369765520096
• CID: 5708241
• PubChem ID: 59416892
• Update Time: 2026-03-11

4-((4-(Morpholinomethyl)phenyl)ethynyl) benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1093191-61-7
• SCHEMBL255145
• 4-(4-morpholin-4-ylmethyl-phenylethynyl)-benzoic acid
• 4-((4-(Morpholinomethyl)phenyl)ethynyl) benzoic acid
• FRUQDJUTGYPGNX-UHFFFAOYSA-N
• 4-((4-(Morpholinomethyl)phenyl)ethynyl)benzoicacid
• MFCD30490651

• Inchi： 1S/C20H19NO3/c22-20(23)19-9-7-17(8-10-19)2-1-16-3-5-18(6-4-16)15-21-11-13-24-14-12-21/h3-10H,11-15H2,(H,22,23)
• InChI Key： FRUQDJUTGYPGNX-UHFFFAOYSA-N
• SMILES： O1CCN(CC2C=CC(C#CC3C=CC(C(=O)O)=CC=3)=CC=2)CC1

Computed Properties

• Exact Mass: 321.13649347g/mol
• Monoisotopic Mass: 321.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 49.8Ų

Additional information on 4-((4-(Morpholinomethyl)phenyl)ethynyl) benzoic acid

Research Briefing on 4-((4-(Morpholinomethyl)phenyl)ethynyl) benzoic acid (CAS: 1093191-61-7)

4-((4-(Morpholinomethyl)phenyl)ethynyl) benzoic acid (CAS: 1093191-61-7) is a small molecule compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its morpholine and ethynyl benzoic acid moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and as a scaffold for drug development. Recent studies have explored its synthesis, biological activity, and potential mechanisms of action, making it a compound of interest for researchers in medicinal chemistry and drug discovery.

The synthesis of 4-((4-(Morpholinomethyl)phenyl)ethynyl) benzoic acid involves a multi-step process, typically starting with the functionalization of a phenyl ring with a morpholine group, followed by the introduction of an ethynyl benzoic acid moiety. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, enabling more detailed pharmacological evaluations. The compound's unique structure allows for interactions with various biological targets, including kinases and other signaling proteins, which are critical in disease pathways such as cancer and inflammation.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of 4-((4-(Morpholinomethyl)phenyl)ethynyl) benzoic acid on specific kinase targets. The study demonstrated that the compound exhibits selective inhibition against certain kinases involved in cell proliferation and survival, suggesting its potential as a lead compound for anticancer drug development. Additionally, the compound's ability to modulate protein-protein interactions was highlighted, opening new avenues for targeting previously undruggable protein complexes.

Another area of interest is the compound's role in neurodegenerative diseases. Preliminary in vitro studies have shown that 4-((4-(Morpholinomethyl)phenyl)ethynyl) benzoic acid can cross the blood-brain barrier and exhibit neuroprotective effects in models of Alzheimer's disease. These findings, though still in the early stages, underscore the compound's versatility and potential for therapeutic applications beyond oncology.

Despite these promising results, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 4-((4-(Morpholinomethyl)phenyl)ethynyl) benzoic acid. Researchers are currently exploring structural modifications to enhance its bioavailability and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into preclinical development, with the aim of identifying suitable candidates for clinical trials.

In conclusion, 4-((4-(Morpholinomethyl)phenyl)ethynyl) benzoic acid (CAS: 1093191-61-7) represents a promising scaffold for drug discovery, with demonstrated activity in multiple disease models. Continued research into its mechanisms of action and optimization of its chemical properties will be crucial for realizing its full therapeutic potential. This compound exemplifies the intersection of chemical biology and medicinal chemistry, offering valuable insights for future drug development efforts.